N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-7-yl)-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C20H20ClN3O3S2/c1-13-3-2-10-24(11-13)29(26,27)15-6-4-14(5-7-15)20(25)23-17-9-8-16(21)18-19(17)28-12-22-18/h4-9,12-13H,2-3,10-11H2,1H3,(H,23,25)
• InChI Key: HHIMISROODRPAN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C4C(=C(C=C3)Cl)N=CS4
• Molecular Formula: C20H20ClN3O3S2
• Molecular Weight: 450.0 g/mol

Description

N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide, also known as GSK-3β inhibitor VIII, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, making it a valuable tool for understanding cellular processes and disease mechanisms.

Mechanism Of Action

N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide acts as a competitive inhibitor of N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamideβ. It binds to the ATP-binding site of N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamideβ, preventing the phosphorylation of its substrates. This inhibition leads to the activation of various signaling pathways, including the Wnt/β-catenin pathway, which plays a crucial role in cell proliferation and differentiation. The activation of this pathway has been found to have therapeutic potential in various diseases, including cancer and Alzheimer's disease.
Biochemical and Physiological Effects
N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide has been found to have various biochemical and physiological effects. Inhibition of N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamideβ activity leads to the activation of the Wnt/β-catenin pathway, which plays a crucial role in cell proliferation and differentiation. This activation has been found to have therapeutic potential in various diseases, including cancer and Alzheimer's disease. N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide has also been found to have anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases.

Advantages And Limitations For Lab Experiments

N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide has several advantages for lab experiments. It is a selective inhibitor of N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamideβ, making it a valuable tool for studying the role of N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamideβ in disease mechanisms. It has also been found to have anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases. However, N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide has some limitations for lab experiments. It has low solubility in water, making it difficult to prepare stock solutions. It also has a short half-life in vivo, making it difficult to use in animal studies.

Future Directions

N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide has several potential future directions for scientific research. It could be further studied for its therapeutic potential in various diseases, including cancer, Alzheimer's disease, and diabetes. It could also be studied for its anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases. The synthesis method could be optimized to produce higher yields of the compound with higher purity. New derivatives of N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide could be synthesized and studied for their potential therapeutic effects. Overall, N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide has great potential for scientific research and could lead to new therapeutic agents for various diseases.

Synthesis Methods

The synthesis of N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide involves several steps. The first step is the synthesis of 4-chlorobenzo[d]thiazole-7-carboxylic acid, which is then converted to 4-chlorobenzo[d]thiazole-7-amine. The 4-chlorobenzo[d]thiazole-7-amine is then reacted with 4-(3-methylpiperidin-1-yl)sulfonylbenzoic acid to yield N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide. The synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide has been widely used in scientific research as a N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamideβ inhibitor. N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamideβ is a serine/threonine kinase that plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamideβ has been found to have therapeutic potential in various diseases, including cancer, Alzheimer's disease, and diabetes. N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide has been shown to selectively inhibit N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamideβ activity, making it a valuable tool for studying the role of N-(4-chlorobenzo[d]thiazol-7-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamideβ in disease mechanisms.